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Compound of Interest

Compound Name: Lunularic acid

Cat. No.: B1675448 Get Quote

Lunularic acid, a dihydrostilbenoid found in various plants, requires careful handling and

disposal due to its potential environmental and health impacts.[1][2] This guide provides

essential safety information and step-by-step procedures for the proper disposal of lunularic
acid in a laboratory setting, ensuring the safety of personnel and the protection of the

environment.

I. Safety and Hazard Information
Lunularic acid is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1] Therefore, preventing its release into the environment is of paramount

importance.

Key Hazards:

Acute Oral Toxicity: Harmful if ingested.[1]

Aquatic Toxicity: Very toxic to aquatic organisms, with potential for long-term adverse effects

in the aquatic environment.[1]

II. Chemical and Physical Properties
A summary of the key chemical and physical properties of lunularic acid is provided in the

table below.
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Property Value Source

Molecular Formula C15H14O4 [1][2][3][4][5]

Molecular Weight 258.27 g/mol [1][2][3][4][5][6]

Appearance Pale yellow crystals [3]

Melting Point 192°C [3]

CAS Number 23255-59-6 [1][2][3][6][7]

III. Step-by-Step Disposal Procedure
The following procedure outlines the necessary steps for the safe disposal of lunularic acid
and its contaminated materials.

Personal Protective Equipment (PPE): Before handling lunularic acid, ensure you are

wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Waste Segregation:

Solid Waste: Collect all solid lunularic acid, contaminated labware (e.g., weighing boats,

filter paper), and spill cleanup materials in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing lunularic acid should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not dispose of lunularic acid
solutions down the drain.[1]

Container Labeling: All waste containers must be labeled with the following information:

"Hazardous Waste"
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"Lunularic Acid"

The primary hazard(s) (e.g., "Toxic," "Environmental Hazard")

Accumulation start date

Storage: Store the sealed hazardous waste containers in a designated, secure area away

from incompatible materials. Ensure the storage area is well-ventilated.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed professional waste disposal service.[1][8][9] It is the responsibility of the

waste generator to ensure that all waste materials are properly characterized and disposed

of in accordance with local, regional, and national regulations.[8]

IV. Spill Management
In the event of a spill:

Evacuate and Secure: Restrict access to the spill area to prevent exposure.

Ventilate: If safe to do so, increase ventilation in the area.

Absorb: For liquid spills, use an inert absorbent material to contain the spill.

Collect: Carefully sweep or scoop up the spilled material and absorbent into a designated

hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

Collect all cleaning materials as hazardous waste.

V. Experimental Workflow for Disposal
The logical workflow for the proper disposal of lunularic acid is illustrated in the diagram

below.
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Caption: Logical workflow for the proper disposal of lunularic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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